Cas no 1225900-99-1 (2-(4-Trifluoromethylphenyl)-isonicotinic acid)

2-(4-Trifluoromethylphenyl)-isonicotinic acid structure
1225900-99-1 structure
Product Name:2-(4-Trifluoromethylphenyl)-isonicotinic acid
CAS No:1225900-99-1
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD14666484
CID:1004394
PubChem ID:50999429
Update Time:2025-08-03

2-(4-Trifluoromethylphenyl)-isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Trifluoromethylphenyl)-isonicotinic acid
    • 2-[(4-Trifluoromethyl)phenyl]isonicotinic acid
    • 2-[4-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
    • DTXSID30679521
    • MFCD14666484
    • AKOS022321175
    • TS-03502
    • 2-(4-(Trifluoromethyl)phenyl)isonicotinicacid
    • 1225900-99-1
    • 2-(4-(Trifluoromethyl)phenyl)isonicotinic acid
    • 2-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
    • MDL: MFCD14666484
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)10-3-1-8(2-4-10)11-7-9(12(18)19)5-6-17-11/h1-7H,(H,18,19)
    • InChI Key: VDTCTIDBPTWQNI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=C(C(=O)O)C=CN=1)(F)F

Computed Properties

  • Exact Mass: 267.051
  • Monoisotopic Mass: 267.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.2A^2

2-(4-Trifluoromethylphenyl)-isonicotinic acid Pricemore >>

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